Cas no 78821-35-9 ((2R,3R,4R,5S,6R)-2-(hydroxymethyl)-6-methylpiperidine-3,4,5-triol)

• Product Name: (2R,3R,4R,5S,6R)-2-(hydroxymethyl)-6-methylpiperidine-3,4,5-triol
• CAS No: 78821-35-9
• MF: C₇H₁₅NO₄
• MW: 177.198302507401
• CID: 2022596
• PubChem ID: 10921056
• Update Time: 2025-04-21

(2R,3R,4R,5S,6R)-2-(hydroxymethyl)-6-methylpiperidine-3,4,5-triol Chemical and Physical Properties

Names and Identifiers

• (2R,3R,4R,5S,6R)-2-(hydroxymethyl)-6-methylpiperidine-3,4,5-triol
• alpha-7-deoxyhomonojirimycin
• 78821-35-9
• CHEMBL503021
• alpha-1-C-Methyl-DNJ
• SCHEMBL2438896
• BDBM18359

• Inchi： 1S/C7H15NO4/c1-3-5(10)7(12)6(11)4(2-9)8-3/h3-12H,2H2,1H3/t3-,4-,5+,6-,7-/m1/s1
• InChI Key： ZEWFPWKROPWRKE-XUUWZHRGSA-N
• SMILES： O[C@H]1[C@@H]([C@H]([C@@H](C)N[C@@H]1CO)O)O

Computed Properties

• Exact Mass: 177.10010796Da
• Monoisotopic Mass: 177.10010796Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 93Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines